1-acetyl-4-(8-methyl-7-nonen-1-yl)piperazine

• IUPAC Name: 1-[4-(8-methylnon-7-enyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C16H30N2O/c1-15(2)9-7-5-4-6-8-10-17-11-13-18(14-12-17)16(3)19/h9H,4-8,10-14H2,1-3H3
• InChI Key: SZSIJYCNISFJQS-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCCCCCN1CCN(CC1)C(=O)C)C
• Molecular Formula: C16H30N2O
• Molecular Weight: 266.42 g/mol

Description

1-Acetyl-4-(8-methyl-7-nonen-1-yl)piperazine is a chemical compound that belongs to the class of piperazines. This compound has gained significant attention in recent years due to its potential applications in scientific research. It is synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively. In

Scientific Research Applications

1-Acetyl-4-(8-methyl-7-nonen-1-yl)piperazine has potential applications in scientific research. It has been studied for its anticonvulsant, analgesic, and anti-inflammatory properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and epilepsy. Furthermore, it has been studied for its potential as a drug delivery system due to its ability to cross the blood-brain barrier.

Mechanism of Action

The mechanism of action of 1-acetyl-4-(8-methyl-7-nonen-1-yl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and gamma-aminobutyric acid (GABA). It has been shown to increase the level of GABA in the brain, which results in a sedative effect. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, which is important for memory and learning.
Biochemical and Physiological Effects
1-Acetyl-4-(8-methyl-7-nonen-1-yl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been shown to improve cognitive function and memory in animal models. Furthermore, it has been shown to have a sedative effect, which makes it useful as a sleep aid.

Advantages and Limitations for Lab Experiments

1-Acetyl-4-(8-methyl-7-nonen-1-yl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of purity. It has been shown to have low toxicity and is well-tolerated in animal models. However, it also has some limitations. It has a short half-life, which makes it difficult to study its long-term effects. Furthermore, its mechanism of action is not fully understood, which makes it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on 1-acetyl-4-(8-methyl-7-nonen-1-yl)piperazine. One area of research is the investigation of its potential as a drug delivery system. Another area of research is the study of its effects on various neurological disorders such as Parkinson's disease, Alzheimer's disease, and epilepsy. Furthermore, research could be conducted to understand its mechanism of action and to develop more effective derivatives of the compound. Finally, research could be conducted to study its potential as a sleep aid.
Conclusion
In conclusion, 1-Acetyl-4-(8-methyl-7-nonen-1-yl)piperazine is a chemical compound that has potential applications in scientific research. It has been studied for its anticonvulsant, analgesic, and anti-inflammatory properties, as well as its potential use in the treatment of neurological disorders and as a drug delivery system. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand the potential of this compound in scientific research.